2-chloro-N-(4-cyclopentyloxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide
• InChI: InChI=1S/C13H16ClNO2/c14-9-13(16)15-10-5-7-12(8-6-10)17-11-3-1-2-4-11/h5-8,11H,1-4,9H2,(H,15,16)
• InChI Key: DXXVEAABQHFPMH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=CC=C(C=C2)NC(=O)CCl
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol

Description

2-chloro-N-(4-cyclopentyloxyphenyl)acetamide, also known as CCPA, is a chemical compound that has been widely studied for its potential pharmaceutical applications. It belongs to a class of compounds known as adenosine receptor agonists, which have been shown to have a variety of effects on the body's physiological processes. In

Mechanism of Action

2-chloro-N-(4-cyclopentyloxyphenyl)acetamide acts as an adenosine receptor agonist, which means that it binds to and activates the adenosine receptors in the body. Specifically, 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide has a high affinity for the adenosine A1 receptor, which is found in various tissues throughout the body. When 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide binds to the A1 receptor, it activates a signaling pathway that leads to a variety of physiological effects, including decreased heart rate, vasodilation, and inhibition of neurotransmitter release.
Biochemical and Physiological Effects
2-chloro-N-(4-cyclopentyloxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to decrease heart rate and blood pressure, which could make it useful in the treatment of cardiovascular disease. 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide has also been shown to have anticonvulsant effects, which could make it useful in the treatment of epilepsy. In addition, 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide has been shown to have analgesic effects, which could make it useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide is that it has a high affinity for the adenosine A1 receptor, which makes it a useful tool for studying the physiological effects of A1 receptor activation. However, one limitation of 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide is that it has a relatively short half-life, which could make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide. One area of interest is the development of new pharmaceutical drugs based on 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide. Another area of interest is the use of 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide as a tool for studying the physiological effects of adenosine receptor activation. Finally, there is potential for research on the synthesis and purification of 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide, which could lead to improvements in its use as a research tool and potential pharmaceutical drug.

Synthesis Methods

The synthesis of 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide involves several steps, starting with the preparation of 4-cyclopentyloxyphenol. This is followed by the reaction of the phenol with chloroacetyl chloride to form 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide. The final product is then purified using various techniques, such as recrystallization or column chromatography.

Scientific Research Applications

2-chloro-N-(4-cyclopentyloxyphenyl)acetamide has been extensively studied for its potential use as a pharmaceutical drug. It has been shown to have a high affinity for the adenosine A1 receptor, which is involved in a variety of physiological processes, including heart rate, blood pressure, and neurotransmitter release. 2-chloro-N-(4-cyclopentyloxyphenyl)acetamide has been investigated for its potential use in the treatment of various conditions, including cardiovascular disease, epilepsy, and pain.